Cas no 5069-26-1 (2-Methyl-5-phenylthiophene)

• Product Name: 2-Methyl-5-phenylthiophene
• CAS No: 5069-26-1
• MF: C₁₁H₁₀S
• MW: 174.262101650238
• MDL: MFCD06201035
• CID: 85216
• PubChem ID: 7578805
• Update Time: 2025-10-10

2-Methyl-5-phenylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-phenylthiophene
• 2-methyl-5-phenylthiophen
• 2-methyl-5-phenyl-thiophene
• 2-phenyl-5-methylthiophene
• 5-methyl-2-phenylthiophene
• 5-phenyl-2-methylthiophene
• NEKXRPVOSZHILM-UHFFFAOYSA
• NEKXRPVOSZHILM-UHFFFAOYSA-
• NEKXRPVOSZHILM-UHFFFAOYSA-N
• InChI=1/C11H10S/c1-9-7-8-11(12-9)10-5-3-2-4-6-10/h2-8H,1H3
• DTXSID30428839
• SCHEMBL147151
• AKOS024318953
• AS-58926
• 5069-26-1
• G62736

• MDL： MFCD06201035
• Inchi： 1S/C11H10S/c1-9-7-8-11(12-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： NEKXRPVOSZHILM-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 174.05000
• Monoisotopic Mass: 174.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.0782 (rough estimate)
• Melting Point: 46-47°C
• Boiling Point: 265.26°C (rough estimate)
• Flash Point: 80.7°C
• Refractive Index: 1.6500 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 28.24000
• LogP: 3.72350
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Methyl-5-phenylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes